![molecular formula C6H2BrCl2FO2S B1373831 5-Bromo-4-chloro-2-fluoro-benzenesulfonyl chloride CAS No. 1070972-67-6](/img/structure/B1373831.png)
5-Bromo-4-chloro-2-fluoro-benzenesulfonyl chloride
Overview
Description
“5-Bromo-4-chloro-2-fluoro-benzenesulfonyl chloride” is a chemical compound with the CAS Number: 1070972-67-6. It has a molecular weight of 307.95 and its IUPAC name is 5-bromo-4-chloro-2-fluorobenzenesulfonyl chloride . It is a white solid and is stored at temperatures between 0-5 degrees Celsius .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H2BrCl2FO2S/c7-3-1-6(13(9,11)12)5(10)2-4(3)8/h1-2H . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical And Chemical Properties Analysis
“this compound” is a white solid . It has a molecular weight of 307.95 . The compound is stored at temperatures between 0-5 degrees Celsius .Scientific Research Applications
Chemical Synthesis and Properties
Synthesis of Halogen-Substituted Compounds : 5-Bromo-4-chloro-2-fluoro-benzenesulfonyl chloride has been used in the synthesis of various halogen-substituted compounds. It has shown efficacy in reactions that form stable benzenium ions, particularly in protonation reactions with halogens (Brouwer, 2010). Additionally, it has been involved in palladium-catalyzed ortho-directed C-H bond sulfonylation reactions, demonstrating the ability to react with fluoro-, chloro-, and bromo-benzenesulfonyl chlorides (Sasmal et al., 2018).
Synthesis of Pyrimidin-4-amine Derivatives : This compound has been utilized in the synthesis of novel 5-bromo-2-chloropyrimidin-4-amine derivatives. These compounds were evaluated for their antibacterial and antifungal activities, highlighting its potential in the development of new antimicrobial agents (Ranganatha et al., 2018).
Development of Heteroarenes : The reactivity of this compound in Pd-catalyzed desulfitative arylation has been studied. It's effective in forming arylated heteroarenes without cleavage of C-Br bonds, indicating its utility in complex chemical syntheses (Skhiri et al., 2015).
Application in Organic Synthesis : Its use in one-pot, non-catalytic approaches for synthesizing 1,2,4-benzothiadiazine-1,1-dioxides shows its versatility in organic synthesis. This method emphasizes the importance of the nature of the halogen and the electronic character of the benzene ring substituent (Cherepakha et al., 2011).
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 5-Bromo-4-chloro-2-fluoro-benzenesulfonyl chloride are currently unknown . Biochemical pathways refer to a series of chemical reactions occurring within a cell, and in this context, it would refer to the reactions that are affected by the compound.
properties
IUPAC Name |
5-bromo-4-chloro-2-fluorobenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrCl2FO2S/c7-3-1-6(13(9,11)12)5(10)2-4(3)8/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXPORJQFAPJYFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)Br)S(=O)(=O)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrCl2FO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30717836 | |
Record name | 5-Bromo-4-chloro-2-fluorobenzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30717836 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.95 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1070972-67-6 | |
Record name | 5-Bromo-4-chloro-2-fluorobenzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30717836 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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